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Cat. No.: B8688088

Get Quote

Executive Summary & Molecular Identity[1]

(6-Chloroquinolin-2-yl)methanamine (CAS: 324776-69-8) is a critical bicyclic heterocyclic
building block, primarily utilized in the synthesis of kinase inhibitors, antimalarial agents, and

diverse pharmacophores requiring a rigid quinoline scaffold with a basic exocyclic amine
handle.

As a Senior Application Scientist, | emphasize that while this compound serves as a robust
intermediate, its physicochemical behavior is dominated by the interplay between the electron-
withdrawing chlorine at the C6 position and the basic primary amine at the C2 position. This
guide provides a self-validating framework for characterizing and utilizing this molecule in high-
integrity research environments.

Molecular Architecture

The molecule consists of a planar quinoline ring system substituted with a chlorine atom at
position 6 and a methanamine group at position 2.

Table 1: Core Identity & Calculated Properties
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Property Value | Description Notes

1-(6-Chloroquinolin-2-
IUPAC Name _

yl)methanamine
CAS Number 324776-69-8
Molecular Formula C10H9sCIN2

] Monoisotopic Mass: 192.05
Molecular Weight 192.64 g/mol
g/mol
SMILES Clclcce2nc(CN)cec2cl
) ) Oxidation of amine may darken

Appearance Off-white to pale yellow solid

color over time.[1][2]

Predicted LogP

1.8-2.2

Lipophilic scaffold, modulated

by ionization.

Predicted pKa (Base)

~9.2 (Aliphatic Amine)

Protonation site 1 (Dominant at
physiological pH).

Predicted pKa (Acid)

~3.8 (Quinoline Nitrogen)

Protonation site 2 (Very weak
base due to 6-Cl).

H-Bond Donors

1 (Primary Amine)

H-Bond Acceptors

2 (Quinoline N, Amine N)

Structural & Electronic Analysis

Understanding the electronic distribution is vital for predicting reactivity and solubility.

The Quinoline Core: The aromatic system acts as a lipophilic anchor. The nitrogen atom in

the ring (N1) is typically basic (pKa ~4.9 in unsubstituted quinoline), but the 6-Chloro

substituent exerts a negative inductive effect (-1), reducing the electron density on the ring

nitrogen and lowering its pKa to approximately 3.8—4.0.

The Methanamine Tail: The exocyclic methylene group (-CHz-) insulates the primary amine (-

NH:z) from the aromatic system's resonance, maintaining its aliphatic basicity (pKa ~9.2).

This creates a zwitterionic potential in synthesis; at neutral pH, the primary amine is
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protonated (cationic), significantly enhancing aqueous solubility compared to the neutral free
base.

Pharmacophore Visualization (DOT Diagram)
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Caption: Structural decomposition highlighting the lipophilic core, electronic modulation by
chlorine, and the key binding interactions of the amine tail.

Experimental Characterization Protocols

Since specific literature values for this intermediate can vary by batch and synthesis method,
self-validation is required. Below are the standard operating procedures (SOPs) for
characterizing this specific compound.

pKa Determination (Potentiometric Titration)

Objective: To determine the ionization constants of the aliphatic amine and the quinoline
nitrogen.

Methodology:
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e Preparation: Dissolve 5 mg of (6-Chloroquinolin-2-yl)methanamine in 20 mLofa 0.1 M
KCI solution (ionic strength adjustor). If solubility is poor, use a co-solvent method
(methanol/water ratios: 10%, 20%, 30%) and extrapolate to 0% organic solvent (Yasuda-
Shedlovsky extrapolation).

« Titration: Titrate with 0.1 M HCI to fully protonate both sites (starting pH ~2), then back-titrate
with 0.1 M KOH under inert gas (N2 or Ar) to prevent carbonate formation.

o Data Analysis: Plot pH vs. Volume of titrant. Look for two inflection points:
o Inflection 1 (pH ~3.8): Deprotonation of the Quinolinium ion.

o Inflection 2 (pH ~9.2): Deprotonation of the Ammonium ion.

Solubility Profiling (Thermodynamic)

Obijective: To establish the saturation solubility in biologically relevant buffers.

Protocol:

Buffer Selection: Prepare phosphate buffers at pH 2.0, 7.4, and 10.0.

Saturation: Add excess solid compound to 2 mL of each buffer in glass vials.

Equilibration: Shake at 25°C for 24 hours.

Filtration: Filter supernatant through a 0.45 um PVDF filter (low binding).

Quantification: Analyze via HPLC-UV (Detection at 254 nm).
Expected Results:

e pH 2.0: High solubility (>5 mg/mL) due to di-cationic species.
e pH 7.4: Moderate solubility (mono-cationic).

e pH 10.0: Low solubility (<0.1 mg/mL) as the neutral free base precipitates.
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Synthesis & Handling Logic
Synthetic Utility

This amine is a potent nucleophile. In drug discovery, it is frequently coupled with:

e Acyl Chlorides/Carboxylic Acids: To form amides (Peptide coupling conditions:
HATU/DIPEA).

o Sulfonyl Chlorides: To form sulfonamides.

o Aldehydes: To form secondary amines via reductive amination (NaBH(OAc)s3).

Stability & Storage

o Oxidation Sensitivity: Primary benzylic-type amines are susceptible to air oxidation to imines
or aldehydes over prolonged exposure.

o Carbonate Formation: As a strong base, it readily absorbs atmospheric CO2 to form
carbamates or carbonate salts.

o Recommendation: Store under Argon at -20°C. If the solid turns yellow/orange, recrystallize
from Ethanol/Hexane.

Spectroscopic Identification
Use these diagnostic signals to validate the identity of your batch.

H NMR (400 MHz, DMSO-ds):

e Quinoline Protons: A set of 5 aromatic protons. The proton at C5 (ortho to Cl) and C7/C8 will
show characteristic splitting (doublets/dd). Look for the downfield shift of the C4 proton (~8.3

ppm).
o Methylene (-CHz-): A sharp singlet (or doublet if protonated) around 6 4.0 — 4.2 ppm.

o Amine (-NHz): Broad singlet, typically exchangeable with D20, around & 2.0 — 3.0 ppm (shifts
downfield to ~8.5 ppm if isolated as HCI salt).
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Workflow Visualization

The following diagram outlines the logical flow for processing this compound from receipt to
validated application.
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Caption: Operational workflow ensuring compound integrity before experimental use.

Safety & Toxicology (HSE)

Hazard Classification:
e Skin Irritation (Category 2): H315[3]

e Eye Irritation (Category 2A): H319[3]
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e STOT-SE (Respiratory): H335

Handling Protocol: Always handle within a chemical fume hood. The lipophilic nature of the
quinoline ring facilitates skin absorption, while the amine functionality is a mucous membrane
irritant.

o PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.
o Spill: Neutralize with weak acid (citric acid) before absorbing on inert material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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